Cas no 820973-58-8 (Benzenebutanamine, 4-ethenyl-, hydrochloride)

• Product Name: Benzenebutanamine, 4-ethenyl-, hydrochloride
• CAS No: 820973-58-8
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• CID: 699033
• PubChem ID: 71420171
• Update Time: 2025-04-19

Benzenebutanamine, 4-ethenyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenebutanamine, 4-ethenyl-, hydrochloride
• 4-(4-ethenylphenyl)butan-1-amine,hydrochloride
• DTXSID60839378
• 820973-58-8
• 4-(4-Ethenylphenyl)butan-1-amine--hydrogen chloride (1/1)

• Inchi： 1S/C12H17N.ClH/c1-2-11-6-8-12(9-7-11)5-3-4-10-13;/h2,6-9H,1,3-5,10,13H2;1H
• InChI Key： RWYWNHSHDLDHFU-UHFFFAOYSA-N
• SMILES： Cl.NCCCCC1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 211.1127773g/mol
• Monoisotopic Mass: 211.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų